Cas no 1448077-98-2 (3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• CAS No: 1448077-98-2
• MF: C₁₅H₁₇N₅O₂S
• MW: 331.392781019211
• CID: 5932775
• PubChem ID: 71808116
• Update Time: 2025-05-25

3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide
• AKOS024562607
• F6439-5040
• 3-methoxy-1-methyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide
• 1448077-98-2

• Inchi： 1S/C15H17N5O2S/c1-19-10-11(15(18-19)22-2)14(21)16-6-8-20-7-5-12(17-20)13-4-3-9-23-13/h3-5,7,9-10H,6,8H2,1-2H3,(H,16,21)
• InChI Key： UYHPTYNMTYQQQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CCNC(C2C(=NN(C)C=2)OC)=O)N=1

Computed Properties

• Exact Mass: 331.11029598g/mol
• Monoisotopic Mass: 331.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide

Introduction to 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1448077-98-2, specifically named as 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its multi-ring system and functional groups, has garnered significant attention due to its potential pharmacological properties and its role in ongoing research efforts.

At the core of this compound's molecular architecture lies a complex interplay of heterocyclic rings, including pyrazole and thiophene moieties. The presence of these aromatic systems not only contributes to the compound's unique electronic properties but also suggests possible interactions with biological targets. Specifically, the 3-methoxy and 1-methyl substituents on the pyrazole ring may influence the molecule's solubility, bioavailability, and overall metabolic stability, making it a promising candidate for further investigation.

The N-substituent, denoted as N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-, introduces an additional layer of complexity. This extended side chain not only increases the molecular weight but also potentially enhances binding affinity to specific protein targets. The thiophen-2-yl group, in particular, is known for its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for drug-receptor binding. Such features are often exploited in the design of small molecules targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyrazole scaffold, in particular, has been extensively studied for its role as a pharmacophore in various drug classes. Its versatility allows for modifications that can fine-tune biological activity, making it an attractive scaffold for medicinal chemists. The compound under discussion embodies this versatility, incorporating multiple heterocyclic units that could potentially synergize to produce a potent pharmacological effect.

One of the most compelling aspects of this compound is its potential application in addressing multifaceted diseases. Current research trends indicate that many therapeutic challenges require polypharmacological approaches—targeting multiple pathways or receptors simultaneously. The complex structure of 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide suggests that it may possess such multifunctional capabilities. For instance, the interaction between its various functional groups and biological targets could lead to simultaneous modulation of different signaling pathways.

Furthermore, the incorporation of a thiophene ring into the molecular framework is particularly noteworthy. Thiophene derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The ability of thiophene-based compounds to cross cell membranes and interact with intracellular targets makes them valuable candidates for drug development. In this context, the compound with CAS number 1448077-98-2 could serve as a lead molecule for further optimization toward specific therapeutic indications.

The carboxamide functional group at the 4-position of the pyrazole ring adds another dimension to the compound's potential biological activity. Carboxamides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. This feature is particularly important in drug design, where precise interactions with biological targets are crucial for efficacy and minimizing side effects. The presence of this group in 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide suggests that it may exhibit high specificity for certain protein targets.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling techniques can predict how a compound like 3-methoxy-1-methyl-N-{2-3-(thiophen-2-yli)}lethy}-1H-pyrazolecarboxamide (CAS 144807798) interacts with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key structural features that need optimization for improved potency and selectivity. Such computational approaches have already been instrumental in accelerating drug discovery pipelines across various therapeutic areas.

In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool for identifying lead compounds with desired biological activity. The complexity of 3-methoxy-l-methyl-N{-(Z)-l-(Z-thien-l-yloxy)-l -(Z-pyrrol-l yl) ethyl} -l -pyrrol -4 -carboxamide (CAS 144807798) makes it an ideal candidate for HTS campaigns aimed at identifying novel bioactive molecules. By testing large libraries of compounds against various biological assays simultaneously; researchers can rapidly identify promising candidates that warrant further investigation.

The synthesis of such complex molecules requires sophisticated organic chemistry techniques coupled with rigorous purification methods to ensure high purity and yield. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks efficiently; enabling researchers to explore more complex structures without prohibitive costs or time constraints. This progress has significantly contributed to expanding the chemical space available for drug discovery efforts worldwide.

Once synthesized; compounds like N-(Z-thieno[21]pyrrol-I(5 H)-yl-l(Z-pyrrol-I(5 H)-ylethyl))-l -(Z-thieno[21]pyrrol-I(5 H)-ylethyl))carboxamide (CAS 144807798) undergo extensive characterization using spectroscopic techniques such as NMR; mass spectrometry; X-ray crystallography; etc., These analyses provide critical information about their structure; purity; stability; etc., which are essential before they can be subjected to biological testing.

Biological evaluation often involves testing these compounds against various disease-relevant targets using bothin vitroandin vivomethods. In vitroassays provide initial insights into potency; selectivity; etc. whereasin vivo studies offer more comprehensive assessments by evaluating pharmacokinetics; toxicity; etc. The results from these studies help researchers refine their understanding; optimize their leads; etc. leading toward development candidates ready for clinical trials.

The growing interest in targeted therapies has further highlighted the importance of developing novel small molecules like those based on structures similar to N-(Z-thieno[21]pyrrol-I(5 H)-yl-l(Z-pyrrol-I(5 H)-ylethyl))-l -(Z-thieno[21]pyrrol-I(5 H)-ylethyl))carboxamide (CAS 144807798). These compounds have shown promise not only as single-agent therapies but also as components within combination regimens designed to overcome resistance mechanisms. By modulating multiple pathways simultaneously; they offer a strategy that could lead toward more effective treatments across various diseases including cancer; neurodegenerative disorders; autoimmune conditions; etc. This multifaceted approach aligns well with current trends toward personalized medicine where treatments are tailored based on individual patient profiles.

In conclusion,3-methoxy-l -methyl-N{-(Z)-l -(Z-thieno[21]pyrrol-I(5 H)yloxy)-(Z-pyrrol-I(5 H) ylethyl)} -l -pyrrol -4 -carboxamide (CAS 144807798) stands out as an intriguing molecule with significant potential within modern chemical biology. Its complex structure featuring multiple heterocyclic units positions it as a promising candidate for further exploration toward developing novel therapeutics. With continued advancements in synthetic chemistry; computational modeling; high-throughput screening technologies; etc., researchers will undoubtedly uncover new applications for this fascinating compound over time. As our understanding deepens regarding its pharmacological properties; it may emerge as an important tool alongside existing ones used today.